Cas no 36770-49-7 (Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-)

Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]- structure
36770-49-7 structure
Product Name:Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-
CAS No:36770-49-7
MF:C12H9N5
MW:223.233361005783
CID:1479086
PubChem ID:918273
Update Time:2025-04-21

Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-
    • 2-[3-(3-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyridine
    • Z2573657935
    • IDI1_030716
    • BRD-K43107957-001-02-6
    • CCG-54291
    • DB-292502
    • Maybridge4_000134
    • 36770-49-7
    • SCHEMBL6324976
    • SR-01000643397-1
    • 3-(3-pyridyl)-5-(4'-pyridyl)-1h-1,2,4-triazole
    • HMS1521G04
    • BRD-K43107957-001-01-8
    • AKOS002733011
    • Inchi: 1S/C12H9N5/c1-2-7-14-10(5-1)12-15-11(16-17-12)9-4-3-6-13-8-9/h1-8H,(H,15,16,17)
    • InChI Key: PXXUPJGPPDCKES-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=NC(C2C=NC=CC=2)=N1

Computed Properties

  • Exact Mass: 223.08597
  • Monoisotopic Mass: 223.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.35
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